Cas no 23866-72-0 (Ethyl 7-Hydroxy-4-oxo-4h-chromene-2-carboxylate)

• Product name: Ethyl 7-Hydroxy-4-oxo-4h-chromene-2-carboxylate
• CAS No: 23866-72-0
• MF: C₁₂H₁₀O₅
• MW: 234.204803943634
• CID: 254753
• PubChem ID: 5376802

Ethyl 7-Hydroxy-4-oxo-4h-chromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-2-carboxylicacid, 7-hydroxy-4-oxo-, ethyl ester
• Ethyl 7-hydroxy-4-oxo-4H-chromene-2-carboxylate
• ethyl 7-hydroxy-4-oxochromene-2-carboxylate
• 2-carboethoxy-7-hydroxy-4-oxo-4H-1-benzopyran
• 7-hydroxy-4-oxo-4H-chromene-2-carboxylic acid ethyl ester
• ethyl 7-hydroxy-4-oxo-4H-1-benzopyran-2-carboxylate
• ethyl 7-hydroxy-4-oxochromen-2-carboxylate
• ethyl 7hydroxychromone-2-carboxylate
• 4H-1-Benzopyran-2-carboxylic acid, 7-hydroxy-4-oxo-, ethyl ester
• Oprea1_029571
• 7-Hydroxy-4-oxo-4H-chromen-2-carboxylic acid ethyl ester
• W-206859
• CCG-41734
• BDBM50025973
• DTXSID70178568
• MB00668
• F71718
• MFCD00100382
• 2-carboethoxy-7- hydroxy-4-oxo-4H-1-benzopyran
• Ethyl 7-hydroxy-4-oxo-4H-chromen-2-carboxylate
• SR-01000631788-1
• Ethyl 7-hydroxy-4-oxo-4H-chromene-2-carboxylate #
• PS-7666
• 7-HYDROXY-4-OXO-4H-1-BENZOPYRAN-2-CARBOXYLIC ACID ETHYL ESTER
• 4H-1-Benzopyran-2-carboxylicacid,7-hydroxy-4-oxo-,ethyl ester
• 7-Hydroxy-4-oxo-4H-1benzopyran-2-carboxylic acid ethyl ester
• 23866-72-0
• 2-ethoxycarbonyl-7-hydroxychromone
• 2-carboethoxy-7-hydroxy4-oxo-4H-l-benzopyran
• CS-0320633
• Ethyl 7-hydroxychromon-2-carboxylate
• ethyl 7-hydroxychromone-2-carboxylate
• FT-0626154
• Ethyl 7-hydroxychromen-4-one-2-carboxylate
• Maybridge1_002082
• 2-ethoxycarbonyl-7-hydroxy-4-oxo-4H-1-benzopyran
• CHEMBL82749
• SCHEMBL1021783
• AKOS000278694
• HMS547G14
• ethyl 7-hydroxy-4-oxo-chromen-2-carboxylate
• 7-hydroxy-4-oxo-4H-chromen-2--carboxylic acid ethyl ester
• DTXCID30101059
• Ethyl 7-Hydroxy-4-oxo-4h-chromene-2-carboxylate

• Inchi： InChI=1S/C12H10O5/c1-2-16-12(15)11-6-9(14)8-4-3-7(13)5-10(8)17-11/h3-6,13H,2H2,1H3
• InChI Key： RKIMFICEWCXBCE-UHFFFAOYSA-N
• SMILES： CCOC(C1=CC(=O)C2C=CC(=CC=2O1)O)=O

Computed Properties

• Exact Mass: 234.05300
• Monoisotopic Mass: 234.052823
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8
• XLogP3: 2.4

Experimental Properties

• Density: 1.397
• Melting Point: 222 °C
• Boiling Point: 408.6°Cat760mmHg
• Flash Point: 161.2°C
• Refractive Index: 1.598
• PSA: 76.74000
• LogP: 1.67530
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Ethyl 7-Hydroxy-4-oxo-4h-chromene-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Ethyl 7-Hydroxy-4-oxo-4h-chromene-2-carboxylate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones